Cas no 1803837-41-3 (5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole)

• Product Name: 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole
• CAS No: 1803837-41-3
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 4818233
• Update Time: 2025-06-08

5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole

• Inchi： 1S/C9H9BrN2O/c10-4-9-12-7-3-6(5-11)1-2-8(7)13-9/h1-3H,4-5,11H2
• InChI Key： LWNJDCLSQYPJRJ-UHFFFAOYSA-N
• SMILES： BrCC1=NC2C=C(CN)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.2
• Topological Polar Surface Area: 52

Additional information on 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole

Recent Advances in the Application of 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole (CAS: 1803837-41-3) in Chemical Biology and Pharmaceutical Research

The compound 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole (CAS: 1803837-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic scaffold, featuring both aminomethyl and bromomethyl functional groups, serves as a valuable intermediate for the synthesis of more complex bioactive molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and targeted covalent inhibitors, leveraging its ability to undergo nucleophilic substitution and cross-coupling reactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole as a key building block in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromomethyl group for selective alkylation of cysteine residues in the BTK active site, resulting in irreversible inhibitors with improved potency and selectivity profiles. The aminomethyl group was further functionalized to enhance pharmacokinetic properties, highlighting the compound's dual utility in structure-activity relationship optimization.

In antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters the development of benzoxazole-derived small molecules with potent activity against drug-resistant Staphylococcus aureus. The 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole scaffold served as the core structure, with the bromomethyl group enabling facile derivatization at the 2-position while the aminomethyl group at the 5-position allowed for the introduction of various cationic moieties critical for membrane penetration. The lead compound from this series showed a minimum inhibitory concentration (MIC) of 0.5 μg/mL against MRSA strains.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to access 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole and its derivatives. A 2022 publication in Organic Process Research & Development described a scalable, one-pot procedure starting from commercially available 2-amino-4-methylphenol, achieving an overall yield of 68% with excellent purity (>99% by HPLC). This improved synthetic accessibility has facilitated broader investigation of the scaffold's pharmaceutical potential.

The unique reactivity pattern of 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole has also been exploited in chemical biology tools development. Researchers at Scripps Research Institute recently utilized this compound to create activity-based protein profiling (ABPP) probes for studying cysteine-reactive enzymes. The bromomethyl group serves as an electrophilic warhead, while the aminomethyl group allows for subsequent conjugation with reporter tags such as biotin or fluorescent dyes. This application demonstrates the compound's value beyond traditional drug discovery, extending into proteomics and target identification.

Looking forward, the dual functionalization of the benzoxazole core presents numerous opportunities for further exploration. Current research directions include the development of bifunctional PROTACs (proteolysis targeting chimeras) where one functional group binds to the target protein and the other recruits an E3 ubiquitin ligase. The 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole scaffold is particularly well-suited for such applications due to its orthogonal reactivity and ability to span appropriate distances for ternary complex formation. Several pharmaceutical companies have included derivatives of this compound in their targeted protein degradation pipelines.

In conclusion, 5-(Aminomethyl)-2-(bromomethyl)benzo[d]oxazole (CAS: 1803837-41-3) represents a versatile and increasingly important scaffold in modern drug discovery and chemical biology. Its recent applications span multiple therapeutic areas and technological approaches, with particular promise in targeted covalent inhibition and chemical probe development. As synthetic methodologies continue to improve and our understanding of structure-activity relationships deepens, this compound is likely to play an even greater role in the development of next-generation therapeutics and research tools.